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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the experimentally determined
thermodynamic properties of tert-Butylcyclopentane (CoHis, CAS No: 3875-52-3). The data
presented herein is critical for chemical process design, reaction modeling, and understanding
the physicochemical behavior of this compound in various applications, including its potential
use as a solvent or in synthetic chemistry within the pharmaceutical industry. The information is
primarily derived from a comprehensive study published in the Journal of Chemical &
Engineering Data, which employed high-precision adiabatic calorimetry and comparative
ebulliometry.

Core Thermodynamic and Physical Properties

Tert-Butylcyclopentane is a cycloalkane with a molecular weight of 126.239 g/mol . A
summary of its fundamental physical and thermodynamic properties is provided below for quick
reference.

Table 1: General Physical and Thermodynamic Properties of tert-Butylcyclopentane
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Property Value Unit
Molecular Formula CoH1s -
Molecular Weight 126.239 g/mol
CAS Number 3875-52-3 -
Normal Boiling Point 142.9 °C
416.05 K

Density (at 20°C) 0.814 g/cm3
Refractive Index (at 20°C) 1.445 -
Flash Point 27.6 °C
Vapor Pressure (at 25°C) 6.86 mmHg
0.915 kPa

Triple Point Temperature 185.06 K
Enthalpy of Fusion (at T_triple)  7.280 kJ/mol
Entropy of Fusion (at T_triple) 39.34 J/(K-mol)

Condensed-Phase Heat Capacity and Derived

Properties

The heat capacity of tert-butylcyclopentane in its crystalline and liquid states was determined

using adiabatic calorimetry. These measurements are essential for calculating changes in

enthalpy and entropy over a range of temperatures.

Table 2: Molar Heat Capacity (C_p) of Condensed-Phase tert-Butylcyclopentane at Selected

Temperatures
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Molar Heat Capacity, C_p

Temperature (K) Phase
(J/(K-mol))
10 4.89 Crystal
20 22.10 Crystal
40 54.34 Crystal
60 75.38 Crystal
100 108.00 Crystal
150 143.20 Crystal
185.06 (T_triple) 170.80 Crystal
185.06 (T_triple) 197.80 Liquid
200 200.10 Liquid
250 212.90 Liquid
298.15 226.50 Liquid
350 244.50 Liquid
400 264.80 Liquid

From this data, other thermodynamic functions such as standard entropy (S°), enthalpy (H®),
and Gibbs free energy (G°) can be derived.

Table 3: Derived Molar Thermodynamic Functions for Liquid tert-Butylcyclopentane at
Standard Conditions (T = 298.15 K, P = 0.1 MPa)
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Function Value Unit
Molar Heat Capacity, C_p 226.5 J/(K-mol)
Standard Molar Entropy, S° 315.84 J/(K-mol)
Enthalpy Function, -[G°(T) - H°

by G*(M) 179.94 J/(K-mol)
T
Enthalpy Increment, H°(T) - H°

40.52 kJ/mol

©)

Vapor Pressure and Enthalpy of Vaporization

The vapor pressure of tert-butylcyclopentane was measured using a comparative
ebulliometric method. This data is crucial for distillation process design and for calculating the
enthalpy of vaporization.

Table 4: Experimental Vapor Pressure of Liquid tert-Butylcyclopentane

| Temperature (K) | Vapor Pressure (kPa) | | :--- | :--- | :--- | | 353.45 | 28.551 | | 367.05 | 42.912 |
| 381.15 | 63.858 | | 395.75 | 93.411 | | 416.05 | 101.325 (Normal BP) |

The enthalpy of vaporization (AH_vap) can be calculated from the vapor pressure data using
the Clausius-Clapeyron equation or derived from Antoine or Cox equation fits.

Table 5: Enthalpy of Vaporization at Selected Temperatures

Enthalpy of Vaporization, AH_vap
Temperature (K)

(kd/mol)
298.15 41.52
416.05 (Normal BP) 33.70

Experimental Protocols

The high quality of the thermodynamic data presented relies on meticulous experimental
procedures. The following sections detail the methodologies employed.
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Adiabatic Calorimetry

The heat capacity of tert-butylcyclopentane from near absolute zero to well above its melting
point was determined using a laboratory-built adiabatic calorimeter.

Methodology:

o Sample Purification: The tert-butylcyclopentane sample was purified by fractional
distillation to a purity greater than 99.9%.

o Calorimeter Loading: A precisely weighed amount of the sample was loaded into a platinum
calorimeter vessel under vacuum to prevent contamination.

» Adiabatic Shield Control: The calorimeter vessel was suspended within a series of concentric
adiabatic shields. The temperature difference between the vessel and the innermost shield
was continuously monitored by thermocouples and maintained near zero by electronic
controllers. This minimizes heat exchange with the surroundings.[1]

e Energy Input: Known increments of electrical energy were supplied to a heater within the
calorimeter vessel.

o Temperature Measurement: The resulting temperature rise of the sample was measured with
a calibrated platinum resistance thermometer.

o Heat Capacity Calculation: The heat capacity was calculated from the measured energy
input and the corresponding temperature change, after correcting for the heat capacity of the
empty calorimeter vessel. Measurements were taken in intermittent heating steps through
the crystalline and liquid phases.

o Enthalpy of Fusion: For the melting transition, energy was added continuously, and the
enthalpy of fusion was determined from the total energy required to melt the sample at the
triple-point temperature.
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Fig. 1: Workflow for Adiabatic Calorimetry Measurement.

Comparative Ebulliometry

Vapor pressures were measured using a comparative ebulliometer, which simultaneously
measures the boiling temperature of the sample and a reference substance (water) at the
same controlled pressure.[2][3]

Methodology:

o Apparatus: A twin ebulliometric apparatus was used, consisting of two identical boilers
connected to a common pressure manifold.[2] One boiler contained the tert-
butylcyclopentane sample, and the other contained degassed, deionized water as the
reference substance.

o Pressure Control: The pressure within the system was controlled by admitting or removing
an inert gas (nitrogen or helium) and was dampened by large ballast volumes.

o Temperature Measurement: The boiling and condensation temperatures of both the sample
and the reference substance were measured using calibrated platinum resistance
thermometers placed in thermowells. This setup allows for precise determination of the
equilibrium boiling temperature.[2]

o Data Acquisition: At a stable system pressure, the boiling temperatures of both the sample
(T_sample) and water (T_ref) were recorded.

e Pressure Calculation: The precise pressure (P) in the system was not measured directly but
was calculated from the measured boiling temperature of water (T_ref) using a highly
accurate temperature-vapor pressure relationship for water.
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+ Data Collection: The procedure was repeated at various pressure levels to obtain a set of (P,
T_sample) data points.
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Fig. 2: Logic Diagram for Comparative Ebulliometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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